Cas no 1092281-11-2 (ethyl 4-(chloromethyl)pyrimidine-5-carboxylate)

• Product Name: ethyl 4-(chloromethyl)pyrimidine-5-carboxylate
• CAS No: 1092281-11-2
• MF: C₈H₉ClN₂O₂
• MW: 200.622260808945
• CID: 4570909
• PubChem ID: 33781186
• Update Time: 2025-10-05

ethyl 4-(chloromethyl)pyrimidine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(Chloromethyl)pyrimidine-5-carboxylate
• ethyl 4-(chloromethyl)pyrimidine-5-carboxylate

• Inchi： 1S/C8H9ClN2O2/c1-2-13-8(12)6-4-10-5-11-7(6)3-9/h4-5H,2-3H2,1H3
• InChI Key： DXAYETVUJFKIDW-UHFFFAOYSA-N
• SMILES： C1N=CC(C(OCC)=O)=C(CCl)N=1

Additional information on ethyl 4-(chloromethyl)pyrimidine-5-carboxylate

Comprehensive Guide to Ethyl 4-(Chloromethyl)Pyrimidine-5-Carboxylate (CAS No. 1092281-11-2): Properties, Applications, and Industry Insights

Ethyl 4-(chloromethyl)pyrimidine-5-carboxylate (CAS No. 1092281-11-2) is a specialized pyrimidine derivative gaining attention in pharmaceutical and agrochemical research. This compound, characterized by its chloromethyl and ester functional groups, serves as a versatile building block in organic synthesis. Its molecular structure, C₈H₉ClN₂O₂, enables diverse reactivity, making it valuable for constructing complex heterocyclic frameworks. Researchers increasingly explore its potential in drug discovery, particularly for kinase inhibitors and antiviral agents, aligning with current trends in targeted therapy development.

The compound's synthetic utility stems from its dual functionality: the ethyl carboxylate moiety allows for hydrolysis or transesterification, while the chloromethyl group facilitates nucleophilic substitutions. This combination answers frequent search queries about "multifunctional pyrimidine intermediates" and "click chemistry building blocks." Recent publications highlight its use in creating biologically active pyrimidine scaffolds, a hot topic in medicinal chemistry forums. Analytical data shows purity typically exceeding 98% by HPLC, with characteristic NMR peaks at δ 1.38 (t, 3H), 4.38 (q, 2H), 4.85 (s, 2H), and 8.95 (s, 1H) in CDCl₃.

Industry professionals searching for "high-value pyrimidine derivatives" or "CAS 1092281-11-2 suppliers" will find this compound increasingly available through specialty chemical distributors. Its storage recommendations (2-8°C under inert atmosphere) and handling precautions reflect standard practices for reactive organic intermediates. The growing demand correlates with rising interest in fragment-based drug design, where such small heterocycles serve as critical starting materials. Patent analyses reveal its incorporation in several preclinical candidates targeting inflammatory pathways.

From a green chemistry perspective, recent optimization efforts focus on improving the compound's synthetic route atom economy. This addresses common search terms like "sustainable heterocycle synthesis" and "eco-friendly pharmaceutical intermediates." The compound's crystalline form (typically white to off-white powder) and moderate solubility in polar organic solvents make it practical for laboratory-scale reactions. Mass spectrometry studies confirm its molecular ion peak at m/z 200.04 [M+H]⁺, important data for analytical method development.

Emerging applications in material science have expanded interest beyond life sciences. Researchers investigating "pyrimidine-based electronic materials" note its potential as a precursor for conjugated systems. The compound's stability profile (decomposition above 180°C) suits various processing conditions. Regulatory databases indicate no major restrictions, though standard laboratory safety protocols apply during handling. This positions it favorably compared to more regulated heterocyclic compounds in the research community.

Quality control parameters for ethyl 4-(chloromethyl)pyrimidine-5-carboxylate typically include residual solvent limits (<1% by GC), heavy metal content (<10 ppm), and microbiological testing for GMP-grade material. These specifications respond to frequent queries about "pharmaceutical intermediate standards." The compound's role in synthesizing kinase inhibitor cores particularly aligns with current cancer research trends, explaining its growing citation in recent medicinal chemistry literature.

Technical discussions often highlight the compound's reactivity in Pd-catalyzed cross-coupling and nucleophilic aromatic substitution reactions. This addresses common search phrases like "functionalizing pyrimidine positions" and "heteroaromatic C-C bond formation." Comparative studies with analogous compounds demonstrate its superior leaving group ability at the 4-position, making it valuable for constructing diverse pyrimidine libraries in combinatorial chemistry approaches.

The commercial availability of CAS 1092281-11-2 in both milligram and kilogram quantities meets varied research needs. Suppliers frequently provide technical data sheets detailing its spectroscopic properties and chromatographic characteristics, information highly sought after in online chemical databases. Its inclusion in several structure-activity relationship (SAR) studies reflects the compound's importance in modern drug discovery workflows, particularly for infectious disease and oncology targets.

Future research directions likely involve exploring its bioconjugation potential and applications in proteolysis targeting chimeras (PROTACs). These areas generate substantial search traffic among medicinal chemists. The compound's balanced lipophilicity (calculated logP ~1.2) and molecular weight (199.62 g/mol) make it attractive for fragment-based screening campaigns, explaining its growing presence in pharmaceutical company compound collections worldwide.